(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: (1S,3R)-3-(2-fluorophenyl)cyclopentan-1-amine
• InChI: InChI=1S/C11H14FN/c12-11-4-2-1-3-10(11)8-5-6-9(13)7-8/h1-4,8-9H,5-7,13H2/t8-,9+/m1/s1
• InChI Key: CQMMRSCAQIXNTN-BDAKNGLRSA-N
• Isomeric SMILES: C1C[C@@H](C[C@@H]1C2=CC=CC=C2F)N
• Canonical SMILES: C1CC(CC1C2=CC=CC=C2F)N

Description

(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine is a chiral cyclopentylamine derivative featuring a 2-fluorophenyl substituent at the 3-position of the cyclopentane ring. Its stereochemistry (1S,3R) is critical for its interaction with biological targets, particularly in central nervous system (CNS) therapeutics and enzyme inhibition studies. The compound is commercially available with a purity ≥95% (AK Scientific) and is utilized in asymmetric synthesis and medicinal chemistry research . Its hydrochloride salt, 3-(2-Fluorophenyl)cyclopentan-1-amine hydrochloride, is also marketed, highlighting its relevance in pharmaceutical salt formation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluorobenzaldehyde and cyclopentanone.

Formation of Intermediate: The initial step involves the formation of an intermediate compound through a condensation reaction between 2-fluorobenzaldehyde and cyclopentanone in the presence of a suitable catalyst.

Reduction: The intermediate is then subjected to reduction using a reducing agent such as sodium borohydride or lithium aluminum hydride to yield the desired amine compound.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine in high purity.

Industrial Production Methods

Industrial production methods for (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine may involve large-scale synthesis using similar reaction conditions as described above, with optimization for yield and cost-effectiveness. Continuous flow reactors and automated synthesis platforms may be employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where nucleophiles such as amines or thiols replace the fluorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, hydrogen gas with palladium catalyst.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products

Oxidation: Ketones, carboxylic acids.

Reduction: Reduced amine derivatives.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmaceutical intermediate in the synthesis of drugs targeting neurological disorders and other medical conditions.

Organic Synthesis: It serves as a building block in the synthesis of complex organic molecules, including natural products and bioactive compounds.

Biological Studies: The compound is used in studies to understand its interaction with biological targets, such as enzymes and receptors.

Industrial Applications: It is utilized in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity and selectivity towards these targets, leading to modulation of biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituted Cyclopentylamines: Fluorine vs. Other Halogens

Compound Name	Substituent(s)	Molecular Formula	Key Differences	References
(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine	2-Fluorophenyl	C₁₁H₁₄FN	Reference compound; fluorine's electronegativity enhances binding specificity.
1-(2-Chlorophenyl)cyclopentan-1-amine	2-Chlorophenyl	C₁₁H₁₄ClN	Chlorine's larger atomic radius may reduce metabolic stability vs. fluorine.
(1R,2S)-2-(3-Chloro-4-fluorophenyl)cyclopropan-1-amine	3-Chloro-4-fluorophenyl (cyclopropane)	C₉H₈ClF₂N	Cyclopropane ring introduces strain; dual halogenation alters electronic effects.

Key Findings :

• Fluorine’s small size and high electronegativity optimize target binding compared to bulkier halogens like chlorine .

Stereochemical Variants

Compound Name	Stereochemistry	Molecular Formula	Impact on Activity	References
(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine	1S,3R	C₁₁H₁₄FN	Optimal stereochemistry for CNS-targeting applications (e.g., serotonin receptor modulation).
(1R,3S)-3-Fluorocyclopentan-1-amine	1R,3S	C₅H₁₀FN	Inverse stereochemistry may reduce affinity for enantioselective targets.
(1R,3S)-3-Methoxy-N-Methylcyclopentan-1-amine	1R,3S, methoxy	C₇H₁₅NO	Methoxy group increases hydrophilicity; N-methylation alters pharmacokinetics.

Key Findings :

• Stereochemistry significantly impacts biological activity. For example, (1R,3S)-3-Fluorocyclopentan-1-amine is less prevalent in drug discovery pipelines, suggesting lower efficacy in common assays .

Functional Group Modifications

Compound Name	Functional Group	Molecular Formula	Key Properties	References
(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine	Fluorophenyl	C₁₁H₁₄FN	Balanced lipophilicity (LogP ~2.5) for blood-brain barrier penetration.
(1S,3R)-3-(Trifluoromethoxy)cyclopentan-1-amine hydrochloride	Trifluoromethoxy	C₆H₁₀F₃NO·HCl	Trifluoromethoxy group increases lipophilicity (LogP ~3.1) but may reduce solubility.
3-(Methoxymethyl)cyclopentan-1-amine	Methoxymethyl	C₇H₁₅NO	Methoxymethyl enhances water solubility; lower CNS penetration.

Key Findings :

• Trifluoromethoxy substitution () improves metabolic stability but complicates synthesis due to steric bulk .
• Methoxymethyl derivatives () are more hydrophilic, favoring peripheral rather than CNS applications .

Salt Forms and Commercial Availability

Compound Name	Salt Form	Purity	Commercial Status	Suppliers	References
(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine	Free base	≥95%	Available	AK Scientific
3-(2-Fluorophenyl)cyclopentan-1-amine hydrochloride	Hydrochloride	≥95%	Available	CymitQuimica
(1R,3S)-3-Fluorocyclopentan-1-amine hydrochloride	Hydrochloride	≥95%	Available (4 suppliers)	Multiple suppliers

Key Findings :

• Hydrochloride salts are commonly marketed to improve crystallinity and storage stability .

Biological Activity

(1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine is a compound of interest due to its potential biological activities and therapeutic applications. This article discusses its biological activity, mechanism of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine features a cyclopentane ring substituted with a 2-fluorophenyl group. Its molecular formula is C$_{12}$H$_{14}$F$_{1}$N, and it has a molecular weight of approximately 201.25 g/mol. The presence of the fluorine atom may influence the compound's lipophilicity and biological interactions.

The biological activity of (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine is primarily attributed to its interaction with various receptors and enzymes in the body. The fluorinated phenyl ring enhances binding affinity to target proteins, potentially modulating neurotransmitter systems and influencing several biochemical pathways.

Target Interactions

The compound has been studied for its effects on:

• Neurotransmitter Receptors : It may act as a modulator for serotonin and dopamine receptors.
• Enzymatic Activity : Research indicates potential inhibition of certain kinases involved in cancer progression .

Biological Activity Overview

Recent studies have highlighted several key biological activities associated with (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine:

1. Anticancer Activity

Research has shown that this compound exhibits significant anticancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast (MCF-7) and liver (HepG2) cancer cells.

Cell Line	IC$_{50}$ (µM)	Reference
MCF-7	6.19 ± 0.50
HepG2	5.10 ± 0.40

These findings suggest that (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine may serve as a promising lead compound for developing novel anticancer therapies.

2. Neuroprotective Effects

Studies indicate that the compound may possess neuroprotective effects, potentially beneficial in treating neurodegenerative diseases. Its mechanism might involve reducing oxidative stress and inflammation in neuronal cells .

Case Study 1: In Vitro Analysis of Anticancer Effects

In a controlled laboratory setting, (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine was tested against multiple cancer cell lines. The results indicated a dose-dependent inhibition of cell growth, with significant effects observed at concentrations below 10 µM.

Case Study 2: Neuroprotective Mechanisms

Another study focused on the neuroprotective mechanisms of this compound using neuronal cell cultures exposed to oxidative stress. The results showed that treatment with (1S,3R)-3-(2-Fluorophenyl)cyclopentan-1-amine significantly reduced markers of oxidative damage compared to untreated controls.